Cas no 21777-88-8 (2-Ethynyl-1,1-dimethylcyclopropane)

2-Ethynyl-1,1-dimethylcyclopropane is a highly reactive cyclopropane derivative featuring an ethynyl functional group, making it a valuable intermediate in organic synthesis. Its strained cyclopropane ring and terminal alkyne moiety enable diverse reactivity, including cycloadditions, cross-coupling reactions, and ring-opening transformations. The geminal dimethyl substitution enhances steric stability while maintaining reactivity at the ethynyl position. This compound is particularly useful in pharmaceutical and materials chemistry for constructing complex cyclic and polycyclic frameworks. Its compact structure and functional group versatility make it suitable for applications requiring precise molecular architecture, such as ligand design or polymer modification. Proper handling under inert conditions is recommended due to its potential sensitivity.
2-Ethynyl-1,1-dimethylcyclopropane structure
21777-88-8 structure
Product Name:2-Ethynyl-1,1-dimethylcyclopropane
CAS No:21777-88-8
MF:C7H10
MW:94.1543021202087
MDL:MFCD30646538
CID:5605251
PubChem ID:154507527
Update Time:2025-11-01

2-Ethynyl-1,1-dimethylcyclopropane Chemical and Physical Properties

Names and Identifiers

    • 2-ethynyl-1,1-dimethylcyclopropane
    • 21777-88-8
    • EN300-2514377
    • 2-Ethynyl-1,1-dimethylcyclopropane
    • MDL: MFCD30646538
    • Inchi: 1S/C7H10/c1-4-6-5-7(6,2)3/h1,6H,5H2,2-3H3
    • InChI Key: PTMQBUOJGOAYDR-UHFFFAOYSA-N
    • SMILES: C1(C)(C)CC1C#C

Computed Properties

  • Exact Mass: 94.078250319g/mol
  • Monoisotopic Mass: 94.078250319g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 7
  • Rotatable Bond Count: 0
  • Complexity: 122
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 0Ų

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Additional information on 2-Ethynyl-1,1-dimethylcyclopropane

Introduction to 2-Ethynyl-1,1-dimethylcyclopropane (CAS No. 21777-88-8)

2-Ethynyl-1,1-dimethylcyclopropane, also known by its CAS number 21777-88-8, is a unique organic compound that has garnered significant attention in the fields of chemistry and pharmaceutical research. This compound is characterized by its distinctive molecular structure, which includes a cyclopropane ring with two methyl groups and an ethynyl group. The combination of these functional groups imparts unique chemical and physical properties, making it a valuable candidate for various applications.

The molecular formula of 2-Ethynyl-1,1-dimethylcyclopropane is C7H10, and its molecular weight is approximately 94.15 g/mol. The compound is typically synthesized through a series of well-defined chemical reactions, including the alkylation of cyclopropane derivatives and the introduction of the ethynyl group via metal-catalyzed coupling reactions. These synthetic routes have been extensively studied and optimized to ensure high yields and purity levels.

In recent years, the study of 2-Ethynyl-1,1-dimethylcyclopropane has expanded beyond its basic chemical properties to explore its potential applications in pharmaceuticals and materials science. One notable area of research is its use as a building block in the synthesis of more complex organic molecules. The presence of the ethynyl group allows for facile functionalization through various chemical transformations, such as click chemistry reactions, which are widely used in the development of new drugs and materials.

A significant body of research has focused on the biological activity of 2-Ethynyl-1,1-dimethylcyclopropane. Studies have shown that this compound exhibits interesting interactions with biological systems, particularly in terms of its ability to modulate enzyme activity and cellular processes. For instance, recent studies have demonstrated that derivatives of 2-Ethynyl-1,1-dimethylcyclopropane can act as potent inhibitors of specific enzymes involved in metabolic pathways, making them potential candidates for therapeutic applications.

The physical properties of 2-Ethynyl-1,1-dimethylcyclopropane are also noteworthy. It is a colorless liquid at room temperature with a boiling point around 65°C. Its low boiling point makes it suitable for use in processes that require low-temperature conditions. Additionally, the compound is relatively stable under standard laboratory conditions, which facilitates its handling and storage.

In the context of materials science, 2-Ethynyl-1,1-dimethylcyclopropane has been explored for its potential use in the development of advanced polymers and coatings. The unique combination of cyclopropane and ethynyl functionalities provides opportunities for designing materials with tailored mechanical and thermal properties. For example, researchers have synthesized copolymers containing 2-Ethynyl-1,1-dimethylcyclopropane units that exhibit enhanced strength and flexibility compared to conventional polymers.

The environmental impact of 2-Ethynyl-1,1-dimethylcyclopropane has also been a subject of investigation. Studies have shown that the compound degrades readily under natural conditions, minimizing its potential for environmental accumulation. This characteristic is particularly important for ensuring the sustainability and safety of products derived from this compound.

In conclusion, 2-Ethynyl-1,1-dimethylcyclopropane (CAS No. 21777-88-8) is a versatile organic compound with a wide range of potential applications in chemistry, pharmaceuticals, and materials science. Its unique molecular structure and favorable properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its behavior and applications, it is likely that this compound will play an increasingly important role in various scientific and industrial fields.

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